Cas no 529-55-5 (Prunin)

[source] gymnosperms, such as some species of Abies, Pinus and Podocarpus, as well as Solanaceae tomatoes; Rosaceae peach bark ·

Prunin structure

Product Name:Prunin

CAS No:529-55-5

Molecular Formula:C₂₁H₂₂O₁₀

Molecular Weight:434.3934

MDL:MFCD00210548

CID:376468

PubChem ID:9910767

Prunin Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,7-(b-D-glucopyranosyloxy)-2,3-dihydro-5-hydroxy-2-(4-hydroxyphenyl)-,(2S)-
- (-)-Naringenin 7-beta-D-glucoside
- 4H-1-Benzopyran-4-one,7-(b-D-glucopyranosyloxy)-2,3-dihydro-5-hydroxy-2-(4-hydroxyphenyl)-,(2S...
- Naringenin-7-O-glucoside
- NARINGENIN-7-O-GLUCOSIDE(AS)
- Prunin
- (-)-Naringenin 7-b-D-glucoside
- 4',5-DIHYDROXY-7-GLUCOSYLOXYFLAVANONE
- naringenin 7-O-beta-D-glucoside
- NARINGENIN-7-GLUCOSIDE
- Naringenin 7-O-glucoside
- Naringenin-7-O-β-D-glucoside
- (2S)-5-Hydroxy-2-(4-hydroxyphenyl)-7-[(2R,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]o
- (S)-7-(beta-D-Glucopyranosyloxy)-2,3-dihydro-5-hydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
- (2S)-5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-3,4-dihydro-2H-chromen-7-yl beta-D-glucopyranoside
- PRUNIN PROTEIN, PRUNUS
- Pru1 protein, Prunus
- Pru2 protein, Prunus
- Pru du 6 protein, Prunus
- Pru du 6.01 protein, Prunus
- Pru du 6.02 protein, Prunus
- ZIN
- Naringenin 7-0-glucoside
- 5,7,4'-Trihydroxyflavanone 7-O-beta-D-glucopyranoside
- (2S)_naringenin 7-O-�_-glucopyranoside
- (2R)-5-hydroxy-2-(4-hydroxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
- 529-55-5
- (R)-5-Hydroxy-2-(4-hydroxyphenyl)-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)chroman-4-one
- AS-76498
- A917901
- CHEBI:28327
- CHEMBL469654
- MFCD00210548
- (S)-5-Hydroxy-2-(4-hydroxyphenyl)-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)chroman-4-one
- NSC 135064
- LSB8HDX4E5
- UNII-LSB8HDX4E5
- NARINGENIN 7-O-.BETA.-D-GLUCOPYRANOSIDE
- CCG-208407
- NS00015840
- Q15424791
- (S)-5-hydroxy-2-(4-hydroxyphenyl)-7-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)chroman-4-one
- HY-N1549
- NSC-135064
- (2S)-naringenin 7-O-beta-D-glucoside
- AC-35062
- Prunin, >=95% (LC/MS-ELSD)
- 1ST175404
- C09099
- SR-05000013703
- BDBM50249470
- NARINGENIN 7-GLUCOSIDE
- EINECS 208-464-8
- NARINGENIN 7-.BETA.-D-GLUCOSIDE, (-)-
- SR-05000013703-1
- 4H-1-BENZOPYRAN-4-ONE, 7-(.BETA.-D-GLUCOPYRANOSYLOXY)-2,3-DIHYDRO-5-HYDROXY-2-(4-HYDROXYPHENYL)-, (S)-
- DTXSID40967365
- 4H-1-Benzopyran-4-one, 7-(.beta.-D-glucopyranosyloxy)-2,3-dihydro-5-hydroxy-2-(4-hydroxyphenyl)-, (2S)-
- NARINGENIN 7-O-.BETA.-D-GLUCOSIDE
- (2S)-7-(.BETA.-D-GLUCOPYRANOSYLOXY)-2,3-DIHYDRO-5-HYDROXY-2-(4-HYDROXYPHENYL)-4H-1-BENZOPYRAN-4-ONE
- AKOS037515151
- NCGC00163599-01
- CS-0017098
- SCHEMBL318229
- (2S)-5-HYDROXY-2-(4-HYDROXYPHENYL)-7-((2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL)OXY-2,3-DIHYDROCHROMEN-4-ONE
- 4',5,7-Trihydroxyflavanone 7-O-.beta.-D-glucopyranoside
- GLXC-14478
- SCHEMBL13625098
- NSC135064
- AKOS032948313
- Flavanone + 3O, O-Hex
- FT-0778089
- NARINGENIN-7-O-BETA-D-GLUCOSIDE
- (2S)-7-(ss-D-glucopyranosyloxy)-2,3-dihydro-5-hydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one; 4',5,7-Trihydroxyflavanone 7-O-ss-D-glucopyranoside; Prunin
- (2S)-5-hydroxy-2-(4-hydroxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
- DA-57175
- +Expand
- MDL： MFCD00210548
- InChIKey： DLIKSSGEMUFQOK-SFTVRKLSSA-N
- Inchi： 1S/C21H22O10/c22-8-16-18(26)19(27)20(28)21(31-16)29-11-5-12(24)17-13(25)7-14(30-15(17)6-11)9-1-3-10(23)4-2-9/h1-6,14,16,18-24,26-28H,7-8H2/t14-,16+,18+,19-,20+,21+/m0/s1
- SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[H])O[H])O[H])O[H])OC1=C([H])C(=C2C(C([H])([H])[C@@]([H])(C3C([H])=C([H])C(=C([H])C=3[H])O[H])OC2=C1[H])=O)O[H]

Computed Properties

Exact Mass: 434.121297g/mol
Surface Charge: 0
XLogP3: 0.6
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 10
Rotatable Bond Count: 4
Monoisotopic Mass: 434.121297g/mol
Monoisotopic Mass: 434.121297g/mol
Topological Polar Surface Area: 166Å²
Heavy Atom Count: 31
Complexity: 623
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 434.4

Experimental Properties

LogP: -0.01700
PSA: 166.14000
Refractive Index: 1.691
Boiling Point: 802.4°Cat760mmHg
Melting Point: 222-224°C
Flash Point: 284.6°C
Color/Form: Powder
Density: 1.597

Prunin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DG6A-1mg	NARINGENIN-7-O-GLUCOSIDE	529-55-5	≥98%	1mg	$161.00	2024-04-30
A2B Chem LLC	AG26690-1mg	NARINGENIN-7-O-GLUCOSIDE	529-55-5	≥98%	1mg	$101.00	2024-04-19
Aaron	AR00DGEM-1mg	NARINGENIN-7-O-GLUCOSIDE	529-55-5	98%	1mg	$159.00
abcr	AB253928-10 mg	Naringenin-7-O-glucoside, HPLC, 99%; .	529-55-5	99%	10 mg	€169.00	2023-07-20
Ambeed	A591934-1mg	(S)-5-Hydroxy-2-(4-hydroxyphenyl)-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)chroman-4-one	529-55-5	98%	1mg	$120.0	2024-07-18
Chemenu	CM133020-1g	(R)-5-hydroxy-2-(4-hydroxyphenyl)-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)chroman-4-one	529-55-5	95%	1g	$355
ChemFaces	CFN98878-10mg	Prunin	529-55-5	>=98%	10mg	$318
ChemScence	CS-0017098-5mg	Prunin	529-55-5	99.92%	5mg	$336.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP3263-10mg	Naringenin-7-O-β-D-glucoside	529-55-5	98%	10mg	$96	2023-09-20
ChromaDex Standards	ASB-00014210-010-10mg	NARINGENIN	529-55-5		10mg	$343.00

Prunin Synthesis

Synthetic Circuit 1

480-41-1

50-99-7

529-55-5

81202-36-0

Reaction Conditions

1.1 Reagents: Orotic acid Catalysts: Glucosyltransferase Solvents: Dimethyl sulfoxide , Water ; 90 - 97 h, 30 °C
1.2 Reagents: Methanol

Reference

Controlling selectivity and enhancing yield of flavonoid glycosides in recombinant yeast

Werner, Sean R.; et al, Bioprocess and Biosystems Engineering, 2010, 33(7), 863-871

Synthetic Circuit 2

480-41-1

529-55-5

1211464-47-9

1160434-47-8

81202-36-0

14259-46-2

5180-65-4

529-41-9

Reaction Conditions

1.1 Solvents: Water ; 5 d, 25 °C

Reference

Biotransformation of naringin and naringenin by cultured Eucalyptus perriniana cells

Shimoda, Kei; et al, Phytochemistry (Elsevier), 2010, 71(2-3), 201-205

Synthetic Circuit 3

10236-47-2

529-55-5

1211464-47-9

1160434-47-8

81202-36-0

14259-46-2

5180-65-4

529-41-9

Reaction Conditions

1.1 Solvents: Water ; 5 d, 25 °C
2.1 Solvents: Water ; 5 d, 25 °C

Reference

Biotransformation of naringin and naringenin by cultured Eucalyptus perriniana cells

Shimoda, Kei; et al, Phytochemistry (Elsevier), 2010, 71(2-3), 201-205

Prunin Raw materials

Prunin Preparation Products

Prunin Suppliers

WU HAN TIAN ZHI Biotechnology Co., Ltd.

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(CAS:529-55-5)

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SHANG HAI ZHEN ZHUN Biotechnology Co., Ltd.

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SI CHUAN WEI KE QI Biotechnology Co., Ltd.

Audited Supplier

(CAS:529-55-5)

MR./MRS.:YANG YANG

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Hubei Guangao Biotechnology Co.,Ltd.

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(CAS:529-55-5)

MR./MRS.:GUO YIN

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Chengdu RefMedic Biotech Co Ltd

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(CAS:529-55-5)

MR./MRS.:HUANG GANG QIANG

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Email:sales@refmedic.com

CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.

Audited Supplier

(CAS:529-55-5)

MR./MRS.:WANG HONG XIA

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JIANG SU YONG JIAN YI YAO Technology Co., Ltd.

Audited Supplier

(CAS:529-55-5)

MR./MRS.:HAN JING LI

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Chengdu Biopurify Phytochemicals Ltd.

Audited Supplier

(CAS:529-55-5)

MR./MRS.:HE DAN DAN

Phone:15928576055

Email:sales@biopurify.com

ChengDu YiRui Bio-Technology CO., LTD

Audited Supplier

(CAS:529-55-5)

MR./MRS.:SU NA

Phone:18224028459

Email:yirui307@163.com

CHENG DOU LE MEI TIAN YI YAO Technology Co., Ltd.

Audited Supplier

(CAS:529-55-5)

MR./MRS.:HUA SONG TAO

Phone:18228097334

Email:2885374103@qq.com

Prunin Related Literature

1. Mutual interactions between flavonoids and enzymatic and transporter elements responsible for flavonoid disposition via phase II metabolic pathways

Wen Jiang,Ming Hu RSC Adv. 2012 2 7948
2. Analytical Chemistry of Fruit BioflavonoidsA Review

Kevin Robards,Michael Antolovich Analyst 1997 122 11R

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